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Compound of Interest

Compound Name: 2-Methyl-6-nitro-1H-indole

CAS No.: 3484-23-9

Cat. No.: B1268853

Get Quote

CAS: 3484-23-9 | Technical Guide for Stability, Storage &
Handling
Introduction: Compound Profile
2-Methyl-6-nitro-1H-indole is a specialized heterocyclic building block often used in the

synthesis of bioactive alkaloids and pharmaceutical intermediates (e.g., tyrosine kinase

inhibitors). Its chemical behavior is defined by the electron-rich indole core, modified by the

electron-withdrawing nitro group at the C6 position and a steric methyl group at C2.
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Property Specification

CAS Number 3484-23-9

Molecular Formula C₉H₈N₂O₂

Molecular Weight 176.17 g/mol

Appearance Yellow to orange crystalline solid

Solubility DMSO (High), Ethanol (Moderate), Water (Low)

Primary Risk
Oxidation (Indole ring), Photodegradation (Nitro

group)

Module 1: Storage & Stability (The "Preservation"
Protocol)
The Stability Triad
To maintain purity >98% over extended periods, you must control three variables: Oxidation,

Photolysis, and Hygroscopicity.

Temperature:

Long-term (>1 month): Store at -20°C. At this temperature, the kinetic rate of auto-

oxidation at the C3 position of the indole ring is negligible.

Short-term (<1 month):2-8°C (Refrigerated) is acceptable if the container is tightly sealed.

Technical Insight: Indoles are prone to forming dimers and trimers via radical cation

intermediates. The C6-nitro group stabilizes the ring electronically, but the compound

remains susceptible to radical formation under ambient heat.

Light Protection (Critical):

Requirement: Amber glass vials or aluminum foil wrapping.

Mechanism:[1][2][3] Nitro-aromatics are photo-active. Exposure to UV/visible light can

induce nitro-to-nitroso rearrangements or facilitate radical formation, turning the bright
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yellow solid into a dull brown.

Atmosphere:

Requirement: Store under inert gas (Argon or Nitrogen) if possible.

Protocol: After each use, backfill the vial with Argon before resealing. Oxygen is the

primary reagent in indole decomposition (forming isatin derivatives or polymers).
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Click to download full resolution via product page

Figure 1: Standard Operating Procedure (SOP) for receiving and banking 2-Methyl-6-nitro-1H-
indole to maximize shelf-life.

Module 2: Solubility & Handling (The "Usage"
Protocol)
Solvent Selection Guide

Solvent Solubility Rating Application Notes

DMSO Excellent (>50 mg/mL)

Preferred for stock solutions.

Warning: DMSO freezes at

19°C. Thaw completely before

pipetting to avoid

concentration gradients.

Ethanol Good (~10-20 mg/mL)

Useful for biological assays

where DMSO toxicity is a

concern.

Water/PBS Poor (<0.1 mg/mL)

Do not dissolve directly.

Predissolve in DMSO, then

dilute. Precipitates if DMSO <

1% v/v.

Preparation of Stock Solutions
Weighing: Use an anti-static gun if the powder is static. Weigh quickly to minimize moisture

uptake.

Dissolution: Add DMSO to the vial. Vortex for 30 seconds.

Troubleshooting: If particles persist, sonicate for 5 minutes at room temperature (avoid

heating >40°C).

Storage of Stocks:
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DMSO stocks are stable at -20°C for ~3-6 months.

Freeze/Thaw Cycles: Limit to 3 cycles. Repeated condensation introduces water, which

can crash out the compound or accelerate hydrolysis.

Module 3: Troubleshooting & Diagnostics
Visual Diagnostics
The color of 2-Methyl-6-nitro-1H-indole is your primary purity indicator.

Bright Yellow/Orange: Purity >98% (Optimal).

Dull Orange/Tan: Purity ~90-95% (Surface oxidation). Usable for crude reactions but not

kinetics.

Brown/Black or Sticky: Purity <80% (Significant polymerization). Discard or Recrystallize.
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Figure 2: Diagnostic logic for identifying whether an issue is chemical degradation or physical

precipitation.

Frequently Asked Questions (FAQs)
Q1: My compound turned brown after leaving it on the benchtop for 3 days. Is it still usable?

Technical Answer: Likely not for sensitive applications. The brown color indicates the

formation of oxidation products (quinoids or dimers).
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Solution: Run a quick LC-MS. If the main peak is >90%, you may use it for qualitative work.

For K_d measurements or cell assays, discard it.

Q2: Can I dissolve this in 100% water for a cell culture assay?

Technical Answer: No. The LogP (partition coefficient) is approx 2.3, making it hydrophobic.

Protocol: Make a 1000x stock in DMSO (e.g., 10 mM). Dilute 1 µL of stock into 1 mL of

media to achieve 10 µM (0.1% DMSO final). Watch for "crashing out" (cloudiness).

Q3: How do I re-purify a degraded sample?

Protocol: Recrystallization is often effective. Dissolve the solid in a minimal amount of hot

Ethanol (60°C). Add water dropwise until slight turbidity appears. Cool slowly to 4°C. Filter

the yellow crystals and dry under vacuum.

Q4: Is this compound sensitive to acidic or basic conditions?

Technical Answer: Indoles are acid-sensitive (protonation at C3 can lead to polymerization).

Strong bases can deprotonate the N-H (pKa ~16-17), creating a nucleophile that may react

with atmospheric CO2 or other electrophiles. Maintain neutral pH (6-8) whenever possible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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